Cas no 1352525-52-0 (2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352525-52-0
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5179103
• Update Time: 2025-06-12

2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-(2-phenoxy-3-pyridinyl)-

• Inchi： 1S/C16H16N2O2/c19-12-18-11-5-9-15(18)14-8-4-10-17-16(14)20-13-6-2-1-3-7-13/h1-4,6-8,10,12,15H,5,9,11H2
• InChI Key： XHPXTYUXRMCUTC-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=CN=C1OC1=CC=CC=C1

Computed Properties

• Exact Mass: 268.121
• Monoisotopic Mass: 268.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Additional information on 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Research Briefing on 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352525-52-0)

In recent years, the compound 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352525-52-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its unique pyrrolidine-1-carbaldehyde scaffold, has been identified as a promising intermediate in the synthesis of novel bioactive molecules. Recent studies highlight its role in the development of kinase inhibitors, particularly targeting protein kinases involved in cancer and inflammatory diseases. The structural flexibility of this compound allows for diverse modifications, enabling researchers to optimize its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde via a multi-step reaction pathway, achieving high yields and purity. The study also explored its derivatization to produce analogs with enhanced binding affinity for specific kinase targets. These findings underscore the compound's versatility as a building block in medicinal chemistry.

Further investigations into its biological activity revealed that 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde exhibits moderate inhibitory effects on certain kinase enzymes, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways. In vitro assays conducted by researchers at the University of Cambridge showed that the compound's derivatives could selectively inhibit these kinases, suggesting potential applications in targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, including its solubility and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde represents a valuable scaffold in the design of novel kinase inhibitors. Its synthetic accessibility and biological activity make it a compelling candidate for further investigation in drug discovery. Future studies should focus on elucidating its mechanism of action and evaluating its efficacy in preclinical models to fully realize its therapeutic potential.